4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 4-(aminomethyl)-5,7-dimethyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C12H16N2O/c1-7-3-8(2)12-9(6-13)5-11(15)14-10(12)4-7/h3-4,9H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key: NJCAPFHXLXTMNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(CC(=O)NC2=C1)CN)C

Description

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one is a functionalized tetrahydroquinoline derivative of significant interest in medicinal chemistry and drug discovery. The tetrahydroquinoline scaffold is a privileged structure in pharmacology, known for its widespread presence in biologically active compounds and natural products . Researchers value this core for its versatility in synthesizing compounds with a broad spectrum of biological activities, including antitumor, antibacterial, antifungal, and antiviral properties . The specific substitution pattern on this compound—featuring an aminomethyl group at the 4-position and methyl groups at the 5- and 7-positions—makes it a valuable building block for the development of novel therapeutic agents. This structure allows researchers to explore structure-activity relationships (SAR) and create analogs that can interact with key biological targets. Tetrahydroquinoline derivatives have been extensively investigated as inhibitors for various enzymes and receptors, with recent studies highlighting their potential as mTOR inhibitors for cancer therapy and as key scaffolds in other pharmacological domains . The presence of the aminomethyl group provides a handle for further chemical modification, enabling the conjugation of additional pharmacophores or the synthesis of more complex molecular architectures. This compound is intended for use in exploratory research programs focused on hit-to-lead optimization and the development of new chemical entities for the treatment of human diseases.

Preparation Methods

Step 1: Knoevenagel Condensation

• Starting Materials : Substituted acetophenones (e.g., 2-fluoro-5,7-dimethylacetophenone) react with malononitrile in the presence of a base (e.g., piperidine) to form α,β-unsaturated nitriles.
• Conditions : Ethanol solvent, room temperature, 6–12 hours.
• Outcome : High yields (85–97%) of intermediates like 2-(dialkylamino)-5,7-dimethyl-α-cyanostyrene .

Step 2: Cyclization via Microwave-Assisted tert-Amino Effect

• Mechanism : Intramolecular cyclization under microwave irradiation forms the THIQ core. The tert-amino group facilitates regioselective ring closure.
• Conditions : Microwave reactor (200 W, 120–150°C, 15–30 min), pressurized vessel with water or ethanol.
• Outcome : Diastereoselective formation of 5,7-dimethyl-1,2,3,4-tetrahydroquinoline-2-one with >90% purity (HPLC).

Step 3: Aminomethyl Functionalization

• Method A : Reductive amination of a ketone intermediate using NaBH₄ or LiAlH₄ introduces the aminomethyl group at position 4.
• Method B : Mannich reaction with formaldehyde and ammonium chloride under acidic conditions.
• Yield : 70–85% after column chromatography.

Optimized Synthetic Protocols

Comparative analysis of methods for synthesizing 4-(aminomethyl)-5,7-dimethyl-THIQ derivatives:

Parameter	Conventional Heating	Microwave-Assisted
Reaction Time	8–12 hours	15–30 minutes
Yield	60–75%	85–97%
Diastereoselectivity	Moderate (3:1 dr)	High (>10:1 dr)
Purity (HPLC)	80–90%	>95%

Data compiled from.

Structural Characterization

Key analytical data for 4-(aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one:

• ¹H NMR (400 MHz, CDCl₃) : δ 6.85 (s, 1H, Ar-H), 3.45 (m, 2H, CH₂NH₂), 2.90 (t, 2H, CH₂CO), 2.30 (s, 6H, 5,7-CH₃), 1.95 (m, 2H, CH₂).
• ¹³C NMR : δ 172.5 (C=O), 135.2–115.4 (Ar-C), 45.8 (CH₂NH₂), 21.3 (CH₃).
• Melting Point : 142–144°C.

Challenges and Solutions

• Regioselectivity : Microwave irradiation enhances regioselectivity during cyclization, minimizing byproducts.
• Aminomethyl Stability : Use of protective groups (e.g., Boc) during functionalization prevents degradation.
• Scalability : Flow chemistry adaptations improve throughput for industrial applications.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of more saturated derivatives.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation can yield quinoline derivatives, while reduction can produce more saturated tetrahydroquinoline compounds.

Scientific Research Applications

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the development of new materials and catalysts for industrial processes

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one involves its interaction with specific molecular targets and pathways. The aminomethyl group can interact with enzymes and receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Analogues

The table below compares 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one with structurally related tetrahydroquinoline derivatives:

Compound Name	Molecular Formula	Substituents	Key Biological Activity	Synthesis Method	Reference
4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one	C₁₂H₁₆N₂O	4-aminomethyl, 5,7-dimethyl	Not explicitly reported (structural analog studies suggest ion channel modulation)	Not detailed in evidence; likely involves reductive amination or cyclization routes
3,4-Diaryl-5,7-dimethoxy-1,2,3,4-tetrahydroquinoline	C₂₄H₂₅NO₂	3,4-diaryl, 5,7-dimethoxy	Anticancer, antimicrobial	Grignard reagent addition to dihydroquinolin-4-one, followed by dehydration
6-Acetyl-1,1,2,4,4,7-hexamethyl-1,2,3,4-tetrahydronaphthalene (Musk tonalid)	C₁₈H₂₆O	Acetyl, hexamethyl	Fragrance industry (musk analog)	Friedel-Crafts acylation and alkylation
1-(1-Methylpiperidin-4-yl)-1,2,3,4-tetrahydroquinoline	C₁₅H₂₂N₂	1-(1-methylpiperidin-4-yl)	Neurological modulation (e.g., ion channels)	Reductive amination using NaBH(OAc)₃ and acetic acid
N-(1-(2-(Diethylamino)ethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboximidamide	C₁₉H₂₅N₅OS	6-thiophene carboximidamide, 2-(diethylamino)ethyl	Euglycemic and hypolipidemic effects	Multi-step synthesis involving nitro reduction and imidamide coupling

Key Comparative Insights

Substituent Effects on Bioactivity

• Methyl vs. Methoxy Groups: The 5,7-dimethyl substituents in the target compound may enhance lipophilicity compared to 5,7-dimethoxy analogs (e.g., 3,4-diaryl-5,7-dimethoxy-tetrahydroquinoline), which are more polar due to electron-donating methoxy groups. This difference impacts membrane permeability and target binding .
• Aminomethyl vs. Piperidine/Pyrrolidine Moieties: Derivatives with cyclic amines (e.g., 1-(1-methylpiperidin-4-yl)-tetrahydroquinoline) exhibit stronger interactions with neurological targets, such as ion channels, compared to the linear aminomethyl group in the target compound .

Pharmacological Potential

• While the target compound lacks direct activity data, N-(1-(2-(diethylamino)ethyl)-tetrahydroquinolin-6-yl)thiophene-2-carboximidamide demonstrates hypoglycemic effects, highlighting the role of electron-withdrawing groups (e.g., carboximidamide) in metabolic regulation .
• 4-(Aminomethyl)pyridine analogs (e.g., 4-di(methylamino)pyridine) show potent ion channel modulation, suggesting the target compound’s aminomethyl group could be optimized for similar applications .

Biological Activity

4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1538896-64-8) is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including pharmacological effects, mechanisms of action, and therapeutic applications.

• Molecular Formula : C$_{12}$H$_{16}$N$_2$O
• Molecular Weight : 204.27 g/mol
• Structure : The compound features a tetrahydroquinoline structure with an aminomethyl group at the 4-position and methyl groups at the 5 and 7 positions.

Antioxidant Properties

Research indicates that derivatives of tetrahydroquinoline compounds exhibit significant antioxidant activity. This property is crucial for protecting cells from oxidative stress and may contribute to the compound's therapeutic potential in various diseases characterized by oxidative damage.

Neuroprotective Effects

Studies have shown that tetrahydroquinoline derivatives can provide neuroprotection in models of neurodegenerative diseases. For instance, they may inhibit neuronal apoptosis and reduce neuroinflammation, which are pivotal in conditions such as Alzheimer's disease and Parkinson's disease.

Antimicrobial Activity

Preliminary studies suggest that 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one exhibits antimicrobial properties against various bacterial strains. This activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways.

Interaction with Enzymes

The compound may interact with specific enzymes involved in metabolic processes. For example, it has been suggested that tetrahydroquinoline derivatives can act as inhibitors of certain cytochrome P450 enzymes, which play a significant role in drug metabolism and detoxification.

Modulation of Signaling Pathways

Research indicates that this compound might influence various signaling pathways related to cell survival and apoptosis. It could modulate pathways such as the MAPK/ERK pathway or NF-kB signaling, which are critical in inflammatory responses and cell growth regulation.

Study 1: Neuroprotective Effects in Animal Models

In a study evaluating the neuroprotective effects of tetrahydroquinoline derivatives on mice subjected to induced oxidative stress, treatment with 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one resulted in a significant reduction in markers of oxidative damage and improved cognitive function compared to control groups .

Study 2: Antimicrobial Efficacy

Another study assessed the antimicrobial efficacy of this compound against several bacterial strains. Results indicated that it exhibited potent activity against Staphylococcus aureus and Escherichia coli, demonstrating its potential as a lead compound for developing new antimicrobial agents .

Data Tables

Property	Value
Molecular Weight	204.27 g/mol
Molecular Formula	C$_{12}$H$_{16}$N$_{2}$O
Antioxidant Activity	Significant
Neuroprotective Effect	Yes
Antimicrobial Activity	Effective against S. aureus and E. coli

Q & A

Q. What synthetic methodologies are most effective for preparing 4-(Aminomethyl)-5,7-dimethyl-1,2,3,4-tetrahydroquinolin-2-one, and what are their limitations?

The compound can be synthesized via Pictet–Spengler cyclization (using amino alcohols and aldehydes/ketones under acidic conditions) or Bischler–Napieralski cyclization (via acylation and subsequent cyclization of amine intermediates). The Pictet–Spengler method is advantageous for stereochemical control but requires precise pH optimization to avoid side reactions like over-acylation. Bischler–Napieralski offers higher yields but may produce regioisomers requiring chromatographic separation . For example, starting from 2-(3,4-dimethoxyphenyl)-ethylamine and aldehydes, reductions and cyclizations yield the tetrahydroquinoline core .

Q. How can structural confirmation of this compound be achieved using analytical techniques?

• 1H/13C NMR : Key signals include the aminomethyl proton at δ 2.8–3.2 ppm (split due to coupling with adjacent CH2 groups) and the lactam carbonyl carbon at ~170 ppm .
• ESI-MS : Molecular ion peaks at m/z 189 [M+H]+ (C10H12N2O) confirm the molecular formula .
• X-ray crystallography : Resolves stereochemistry; the fused bicyclic system typically shows a dihedral angle <5° between rings, as seen in related tetrahydroquinolines .

Q. What biological targets are associated with tetrahydroquinoline derivatives like this compound?

Tetrahydroquinolines interact with enzymes (e.g., acetylcholinesterase, cytochrome P450) and receptors (e.g., serotonin, dopamine transporters). The aminomethyl group enhances hydrogen bonding to active sites, while methyl substituents modulate lipophilicity and membrane permeability . Preliminary assays on analogs show IC50 values in the µM range for acetylcholinesterase inhibition .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity during large-scale synthesis?

• Solvent selection : THF or DMF enhances solubility of intermediates; HCl quench post-reaction minimizes byproducts .
• Catalysts : Indium(III) chloride (20 mol%) under microwave irradiation reduces reaction time from hours to minutes (63% yield) .
• Purification : Silica gel chromatography with ethyl acetate/hexane (3:7) resolves regioisomers; recrystallization in CH2Cl2/di-isopropylether improves crystallinity .

Q. How should researchers address contradictions in reported biological activity data for structural analogs?

Discrepancies arise from assay variability (e.g., cell lines, enzyme sources) or substituent effects. For example:

• Methyl positioning : 5,7-Dimethyl analogs show higher neuroprotective activity than 6,8-dimethyl variants due to steric hindrance differences at target sites .
• Dose-response validation : Replicate assays using standardized protocols (e.g., Ellman’s method for acetylcholinesterase) and compare with positive controls like donepezil .

Q. What computational strategies can predict the compound’s pharmacokinetic properties?

• ADMET prediction : Tools like SwissADME calculate logP (~2.1) and topological polar surface area (~58 Ų), indicating moderate blood-brain barrier penetration .
• Docking studies : The aminomethyl group forms salt bridges with Glu202 in acetylcholinesterase (PDB: 4EY7), while the lactam oxygen hydrogen-bonds to Tyr337 .

Methodological Recommendations

• Stereochemical analysis : Use chiral HPLC (Chiralpak IA column) with hexane/ethanol (90:10) to resolve enantiomers .
• Stability testing : Monitor degradation in PBS (pH 7.4) at 37°C over 72h; LC-MS identifies oxidation products at the lactam ring .